c-Di-GMP sodium salt
Description
Endogenous STING and DDX41 agonist; mediates DDX41-STING interaction. Activates STING-dependent IFN-β production in mouse and human cells. Also induces an antitumor response in a lung B16-10 melanoma mouse model, when administered intravenously within YSKO5-liposomes.
Scientific Research Applications
Chemical Behavior : c-Di-GMP exhibits unique behavior in different solvents. In aprotic organic solvents, it exists as a monomer, while in water and low-concentration aqueous solutions of some salts, it aggregates. These aggregates converge to a monomer in higher concentration solutions of sodium chloride, ammonium acetate, and phosphate buffer (Hyodo et al., 2005).
Bacterial Signaling : c-Di-GMP is a significant bacterial second messenger, impacting biofilm formation, motility, virulence, cell cycle, differentiation, and other processes. It has key roles in lifestyle changes of bacteria, such as transitioning from motile to sessile states, which is important in the formation of biofilms and chronic infectious diseases. Its modulation in bacteria could control biofilm formation and dispersal in medical and industrial settings (Römling et al., 2013).
Thermostability in Enzymatic Production : c-Di-GMP can be produced robustly in large quantities through enzymatic processes using specific diguanylate cyclases. Studies on the structural and functional properties of these proteins have provided insights into their thermostability and mechanisms of catalysis and feedback inhibition (Deepthi et al., 2014).
Role in Bacterial Pathogenesis : c-Di-GMP is involved in the regulation of complex physiological processes in bacteria, including biofilm formation, motility, and virulence gene expression. Understanding its biosynthesis, hydrolysis, and regulatory mechanisms can provide insights into bacterial pathogenesis (Tamayo et al., 2007).
Immunostimulatory Properties : c-Di-GMP acts as an immunomodulator and immunostimulatory molecule. It can enhance immune responses, making it a potential vaccine adjuvant. Studies have shown its effectiveness in activating immune cells and producing cytokines and chemokines, which are crucial for immune system activation (Karaolis et al., 2007).
Vaccine Adjuvant Potential : The immunostimulatory properties of c-Di-GMP have been explored in the context of vaccine development. It has shown promise as a vaccine adjuvant due to its ability to activate immune responses and enhance the effectiveness of vaccines (Chen et al., 2010).
properties
Product Name |
c-Di-GMP sodium salt |
|---|---|
Molecular Formula |
C20H22N10Na2O14P2 |
Molecular Weight |
734.37 |
synonyms |
3/',5/'-Cyclic diguanylic acid sodium salt |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
